Cas no 2171272-04-9 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• CAS No: 2171272-04-9
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5881432
• PubChem ID: 165526431
• Update Time: 2025-10-31

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• EN300-1496950
• 2171272-04-9
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid

• Inchi： 1S/C27H26N2O5/c1-2-9-24(26(31)32)28-25(30)21-14-7-8-15-23(21)29-27(33)34-16-22-19-12-5-3-10-17(19)18-11-4-6-13-20(18)22/h3-8,10-15,22,24H,2,9,16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t24-/m1/s1
• InChI Key： GARUGQWUYYDCOC-XMMPIXPASA-N
• SMILES： O(C(NC1C=CC=CC=1C(N[C@@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

Recent Advances in the Study of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS: 2171272-04-9)

The compound (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS: 2171272-04-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the primary areas of investigation has been the role of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid in peptide synthesis. Researchers have demonstrated its efficacy as a protecting group for amino acids, particularly in solid-phase peptide synthesis (SPPS). The fluorenylmethoxycarbonyl (Fmoc) group, a key component of this compound, offers stability under basic conditions and can be selectively removed, making it invaluable for the stepwise construction of complex peptides. Recent advancements have optimized its use in automated peptide synthesizers, enhancing yield and purity.

In addition to its synthetic utility, this compound has shown promise in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a scaffold for designing inhibitors of serine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The study reported that derivatives of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid exhibited nanomolar affinity for specific protease targets, suggesting their potential as lead compounds for further drug development.

Another notable application of this compound lies in its use as a linker in antibody-drug conjugates (ADCs). ADCs represent a cutting-edge approach in targeted cancer therapy, combining the specificity of monoclonal antibodies with the cytotoxic effects of small-molecule drugs. Recent research has explored the incorporation of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid into ADC designs, leveraging its stability and compatibility with conjugation chemistry. Preliminary results indicate improved pharmacokinetic profiles and reduced off-target effects, paving the way for next-generation ADC therapies.

Despite these promising developments, challenges remain in the large-scale production and purification of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid. Recent efforts have focused on optimizing synthetic routes to enhance yield and reduce costs. A 2024 study in Organic Process Research & Development detailed a novel catalytic method for its synthesis, achieving a 30% reduction in production time while maintaining high purity standards. Such advancements are critical for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS: 2171272-04-9) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, enzyme inhibition, and ADC development underscores its potential as a cornerstone in modern drug discovery. Ongoing research aims to further elucidate its mechanisms of action and expand its applications, offering exciting opportunities for innovation in the field.